Cas no 5399-03-1 (2-Iodo-4-nitroanisole)
2-Iodo-4-nitroanisole structure
Product Name:2-Iodo-4-nitroanisole
CAS No:5399-03-1
MF:C7H6INO3
MW:279.031914234161
MDL:MFCD00024328
CID:45810
PubChem ID:94806
Update Time:2025-04-18
2-Iodo-4-nitroanisole Chemical and Physical Properties
Names and Identifiers
-
- 2-Iodo-1-methoxy-4-nitrobenzene
- 2-Iodo-4-nitroanisol
- 2-Iodo-4-nitroanisole
- 2-Iodo-4-ntiroanisole
- Benzene, 2-iodo-1-methoxy-4-nitro-
- 2-iodo-1-methoxy-4-nitro-benzene
- NSC3739
- PubChem5364
- 3-Iodo-4-(methoxy)nitrobenzene
- 1-iodo-2-methoxy-5-nitrobenzene
- 3-Iodo-4-(methoxy) nitrobenzene
- KBQBNJHOTNIGDD-UHFFFAOYSA-N
- 2-iodo-1-(methoxy)-4-nitrobenzene
- SBB064805
- B
- 2-Iodo-1-methoxy-4-nitrobenzene, 2-Iodo-4-nitrophenyl methyl ether
- 3-Iodo-4-Methoxynitrobenzene[2-Iodo-4-nitroanisole]
- AM20040671
- SY026148
- DTXSID50202294
- AA-516/30012030
- MFCD00024328
- AC-22946
- EN300-174452
- NS00032911
- SCHEMBL13578458
- FT-0635669
- Anisole, 2-iodo-4-nitro-
- 5399-03-1
- SCHEMBL1027041
- NSC 3739
- CS-W023099
- 3-iodo-4-methoxy-1-nitrobenzene
- AKOS009476533
- AS-19454
- F39YW2EN9X
- NSC-3739
- DB-021224
-
- MDL： MFCD00024328
- Inchi： 1S/C7H6INO3/c1-12-7-3-2-5(9(10)11)4-6(7)8/h2-4H,1H3
- InChI Key： KBQBNJHOTNIGDD-UHFFFAOYSA-N
- SMILES： IC1C=C(C=CC=1OC)[N+](=O)[O-]
Computed Properties
- Exact Mass: 278.93900
- Monoisotopic Mass: 278.93924g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 1
- Complexity: 171
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 55
- XLogP3: 2.4
Experimental Properties
- Density: 1.893±0.06 g/cm3(Predicted)
- Melting Point: 92-96°C
- Boiling Point: 343.3℃ at 760 mmHg
- PSA: 55.05000
- LogP: 2.73120
2-Iodo-4-nitroanisole Security Information
- Signal Word：Warning
- Hazard Statement： H410
- Warning Statement： P273; P391; P501
- Storage Condition：Store at room temperature
2-Iodo-4-nitroanisole Customs Data
- HS CODE：2909309090
- Customs Data：
China Customs Code:
2909309090Overview:
2909309090 Other aromatic ethers and their halogenated derivatives\sulfonation\Nitrated derivative(Including nitrosative derivatives).Regulatory conditions:nothing.VAT:17.0%.Tax refund rate:9.0%.MFN tariff:5.5%.general tariff:30.0%
Declaration elements:
Product Name, component content, use to
Summary:
2909309090 other aromatic ethers and their halogenated, sulphonated, nitrated or nitrosated derivatives VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:5.5% General tariff:30.0%
2-Iodo-4-nitroanisole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Fluorochem | 149000-1g |
2-Iodo-4-nitroanisole |
5399-03-1 | 98% | 1g |
￡10.00 | 2022-02-28 | |
| Fluorochem | 149000-5g |
2-Iodo-4-nitroanisole |
5399-03-1 | 98% | 5g |
￡12.00 | 2022-02-28 | |
| Fluorochem | 149000-25g |
2-Iodo-4-nitroanisole |
5399-03-1 | 98% | 25g |
￡42.00 | 2022-02-28 | |
| Fluorochem | 149000-100g |
2-Iodo-4-nitroanisole |
5399-03-1 | 98% | 100g |
￡165.00 | 2022-02-28 | |
| Ambeed | A112188-1g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 1g |
$13.0 | 2025-04-18 | |
| Ambeed | A112188-5g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 5g |
$19.0 | 2025-04-18 | |
| Ambeed | A112188-25g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 25g |
$51.0 | 2025-04-18 | |
| Ambeed | A112188-100g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 100g |
$189.0 | 2025-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD37136-1g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 1g |
￥31.0 | 2024-04-18 | |
| SHANG HAI BI DE YI YAO KE JI GU FEN Co., Ltd. | BD37136-5g |
2-Iodo-1-methoxy-4-nitrobenzene |
5399-03-1 | 95% | 5g |
￥61.0 | 2024-04-18 |
2-Iodo-4-nitroanisole Related Literature
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
5399-03-1 (2-Iodo-4-nitroanisole) Related Products
- 860465-22-1(1-IODO-2-(2-NITROPHENOXY)BENZENE)
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- 89487-91-2(2-Iodo-4-nitrophenol)
- 79990-25-3(1-iodo-3-methoxy-5-nitrobenzene)
- 31106-75-9(1,3-Diiodo-2-methoxy-5-nitrobenzene)
- 305-85-1(2,6-Diiodo-4-nitrophenol)
- 5458-84-4(2-Iodo-5-nitroanisole)
- 21969-05-1(1-(4-Iodophenoxy)-4-nitrobenzene)
- 98991-08-3(Benzene,2-iodo-1-methoxy-3-nitro-)
- 197243-46-2(2-Iodo-5-nitrophenol)
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